Cas no 1690599-03-1 (1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane)

• Product Name: 1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane
• CAS No: 1690599-03-1
• MF: C₁₂H₂₁BrO
• MW: 261.198543310165
• CID: 6501145
• PubChem ID: 106204804
• Update Time: 2025-11-02

1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane
• 1690599-03-1
• EN300-1134314

• Inchi： 1S/C12H21BrO/c13-10-12(7-1-2-8-12)14-9-6-11-4-3-5-11/h11H,1-10H2
• InChI Key： HJQDDLLMLBAOFS-UHFFFAOYSA-N
• SMILES： BrCC1(CCCC1)OCCC1CCC1

Computed Properties

• Exact Mass: 260.07758g/mol
• Monoisotopic Mass: 260.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane

Comprehensive Overview of 1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane (CAS No. 1690599-03-1)

In the realm of organic chemistry, 1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane (CAS No. 1690599-03-1) stands out as a versatile intermediate with significant potential in pharmaceutical and material science applications. This compound, characterized by its unique cyclopentane core and functionalized bromomethyl and cyclobutylethoxy groups, has garnered attention for its role in synthesizing complex molecular architectures. Researchers and industry professionals are increasingly exploring its utility in drug discovery, polymer chemistry, and specialty chemicals, aligning with the growing demand for innovative organic synthesis building blocks.

The structural features of 1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane make it a valuable candidate for cross-coupling reactions and nucleophilic substitutions. Its bromomethyl moiety serves as a reactive handle for further functionalization, while the cyclobutylethoxy group introduces steric and electronic effects that can influence reaction outcomes. This dual functionality positions the compound as a key player in the development of targeted therapeutics and high-performance materials, addressing contemporary challenges in precision medicine and sustainable technology.

Recent trends in green chemistry have also spotlighted 1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane as a subject of interest. With the rise of environmentally friendly synthesis methods, researchers are investigating its compatibility with catalytic processes and biodegradable solvents. These efforts resonate with global initiatives to reduce the environmental footprint of chemical manufacturing, making the compound a focal point for discussions on sustainable industrial practices.

From a commercial perspective, the demand for specialty chemicals like 1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane is driven by advancements in personalized medicine and smart materials. Its application in proteolysis-targeting chimeras (PROTACs) and metal-organic frameworks (MOFs) exemplifies its adaptability to cutting-edge research areas. As industries prioritize molecular diversity and functional precision, this compound is poised to play a pivotal role in shaping future innovations.

In summary, 1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane (CAS No. 1690599-03-1) embodies the intersection of structural ingenuity and practical utility. Its relevance to drug development, material science, and sustainable chemistry underscores its importance in modern scientific endeavors. As research continues to unveil new applications, this compound will remain a cornerstone of organic synthesis and industrial innovation.